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Compound of Interest

Compound Name: Heme Oxygenase-1-IN-2

Cat. No.: B12418898

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Heme Oxygenase-1 (HO-1), a 32-kDa heat shock protein, is the inducible isoform of the heme
oxygenase enzyme responsible for the degradation of heme into biliverdin, free iron, and
carbon monoxide (CO).[1] In the context of cancer, HO-1 is frequently overexpressed in various
tumor types, playing a crucial role in promoting cancer cell proliferation, survival, angiogenesis,
and resistance to therapy.[2] The upregulation of HO-1 is often a cytoprotective response to the
oxidative stress characteristic of the tumor microenvironment.[3] By catabolizing pro-oxidant
heme and producing antioxidant molecules like biliverdin (which is subsequently converted to
bilirubin) and CO, HO-1 helps cancer cells to evade apoptosis and withstand anticancer
treatments.[4] Consequently, the inhibition of HO-1 has emerged as a promising therapeutic
strategy to sensitize cancer cells to conventional therapies and inhibit tumor progression.[4]

Heme Oxygenase-1-IN-2 (also referred to as compound 71 in scientific literature) is a novel,
potent, and selective inhibitor of HO-1 with an IC50 of 0.95 uM.[5] This acetamide-based
compound has demonstrated significant in vitro antiproliferative activity against various cancer
cell lines, making it a valuable tool for studying the role of HO-1 in cancer biology and for the
development of novel anticancer therapeutics.[6][2]
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Feature

Description

Product Name

Heme Oxygenase-1-IN-2

Alternative Names Compound 71

Chemical Formula C23H22N402

Molecular Weight 386.45 g/mol

CAS Number 2839158-50-6

Purity >98%

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Store at -20°C. Protect from light.

Quantitative Data

The following tables summarize the in vitro activity of Heme Oxygenase-1-IN-2 in various

cancer cell lines as reported in the literature.[2]

Table 1: Inhibitory Activity of Heme Oxygenase-1-IN-2

Target

IC50 (uM)

Heme Oxygenase-1 (HO-1)

0.95

Table 2: Antiproliferative Activity of Heme Oxygenase-1-IN-2

Cell Line Cancer Type GI50 (uM)
DuU145 Prostate Cancer >50
A549 Lung Cancer > 50
Us7MG Glioblastoma 15.6
Al172 Glioblastoma 25.4
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GI50: The concentration of the inhibitor that causes a 50% reduction in cell growth.

Signaling Pathways and Experimental Workflows
HO-1 Signaling Pathway in Cancer

The diagram below illustrates the central role of HO-1 in promoting cancer cell survival and
proliferation. Various cellular stresses, including oxidative stress and inflammation, lead to the
activation of transcription factors like Nrf2, which in turn upregulate HO-1 expression. The
enzymatic activity of HO-1 produces biliverdin/bilirubin and carbon monoxide, which have anti-
apoptotic and pro-angiogenic effects, contributing to tumor progression and therapeutic
resistance.
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Caption: HO-1 signaling pathway in cancer.
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Experimental Workflow for Assessing Heme Oxygenase-
1-IN-2 Activity

The following diagram outlines a typical experimental workflow for evaluating the efficacy of
Heme Oxygenase-1-IN-2 in cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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